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Abstract

Hypobromous acid (HOBr) is a weak, unstable inorganic acid that serves as a potent
oxidizing and brominating agent. It is a key reactive oxygen species in biological immune
responses and is utilized commercially as a disinfectant, bleach, and deodorant.[1][2][3][4] This
technical guide provides a comprehensive overview of the chemical formula, molecular
structure, physicochemical properties, and detailed experimental protocols for the synthesis of
hypobromous acid. It is intended for researchers, scientists, and professionals in drug
development who require a deep understanding of this reactive halogen species for laboratory
and industrial applications.

Chemical Formula and Molecular Structure

Hypobromous acid is represented by the chemical formula HOBr or HBrO.[3][5] The bromine
atom in HOBFr exists in the +1 oxidation state.[1][3][4]

Molecular Structure: The molecule adopts a bent or V-shaped geometry, analogous to water
and hypochlorous acid.[6][7] This structure is a consequence of the central oxygen atom being
bonded to one hydrogen and one bromine atom, with two non-bonding lone pairs of electrons.
These lone pairs exert greater repulsion than the bonding pairs, compressing the H-O-Br bond
angle. The molecule is polar due to its asymmetrical geometry and the polarity of the O-H and
O-Br bonds.[7]
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Physicochemical and Structural Properties

The quantitative properties of hypobromous acid are summarized in the tables below. These

values are compiled from various experimental and computational studies.

ble 1: C | Physicachemical :

Property Value References
Molar Mass 96.911 g/mol [31[41[6]
Occurs only in solution; pale
Appearance [5]
yellow color
Density 2.470 g/cm3 [31[41[6]
Boiling Point 20-25 °C (decomposes) [3][6]
Acidity (pKa) 8.60-8.65 [21[31[6]1181[9]

Table 2: Molecular Structure Parameters

Parameter Value Method References
H-O-Br Bond Angle ~102.3° Experimental [10]

~110.4° Not Specified [7]

O-H Bond Length 0.97 A (0.097 nm) Not Specified [7]

O-Br Bond Length 1.80 A (0.18 nm) Not Specified [7]

1.834 A Experimental

ble 3: : Vibrational ies)

Vibrational Mode Frequency (cm™?) Phase References
OH Stretch 3614.90 Gas
Bend 1162.57 Gas
OBr Stretch 620.23 Gas
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Synthesis and Experimental Protocols

Hypobromous acid is unstable and is typically prepared in aqueous solution for immediate
use (in situ).[2] Several methods exist for its synthesis, from classic laboratory preparations to
controlled industrial generation.

Protocol 1: Laboratory Synthesis via Bromine Water and
Silver(l) Oxide

This method produces a relatively pure solution of hypobromous acid by precipitating the
bromide byproduct as insoluble silver bromide.

Reaction: 2Br2 + Ag20 + H20 - 2HOBr + 2AgBr(s)

Materials:

Bromine (Br2)

Silver(l) oxide (Agz0), finely powdered

Distilled water

Magnetic stirrer and stir bar

Filtration apparatus (e.g., Buchner funnel, filter paper)

Ice bath

Procedure:

o Prepare Bromine Water: In a fume hood, cautiously add a small amount of liquid bromine to
cold distilled water in a flask. Stir until the bromine has dissolved to create a saturated or
near-saturated orange-colored solution.

o Cool the Solution: Place the flask containing the bromine water in an ice bath and allow it to
cool to near 0 °C.
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Add Silver(l) Oxide: While vigorously stirring the cold bromine water, slowly add small
portions of finely powdered silver(l) oxide. The reaction is exothermic; maintain the
temperature below 5 °C.

Monitor Reaction: Continue adding silver(l) oxide until the orange color of the bromine water
disappears, indicating the consumption of Brz. A pale yellow precipitate of silver bromide
(AgBr) will form.

Isolate Product: Immediately filter the cold solution using a Buchner funnel to remove the
precipitated silver bromide. The filtrate is a dilute aqueous solution of hypobromous acid.

Storage and Use: The resulting HOBr solution is unstable and should be kept cold, protected
from light, and used promptly.

Protocol 2: On-Site Industrial Generation for
Disinfection

This is a common commercial method for producing hypobromous acid for water treatment,

which involves the reaction of a bromide precursor with a hypochlorite source.[1]

Reaction: HBr + NaOCI| - HOBr + NacCl

Materials & Equipment:

Hydrogen bromide (HBr) solution (e.g., 48%)

Sodium hypochlorite (NaOCI) solution (industrial bleach, e.g., 12.5%)
Process water for dilution

Chemical metering pumps for HBr and NaOCI

In-line static mixer or a stirred blending tank

pH meter and controller

Safety equipment for handling corrosive chemicals
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Procedure (In-Line Blending):

System Setup: Configure two chemical metering pumps to inject HBr and NaOCI into a
process water line. The injection points should be sequential, with the HBr injected just
upstream of the NaOCI to prevent scale buildup in the bleach injector.[1]

Set Stoichiometry: Adjust the pump flow rates to achieve a near 1:1 molar ratio of HBr to
NaOCI.

Dilution: The process water flow rate should be set to achieve the target final concentration
of HOBY, typically between 100-300 ppm.[1]

Mixing: Pass the combined stream through a static mixer to ensure rapid and complete
reaction. The reaction is typically complete within seconds.[1]

pH Control: Install a pH probe downstream of the mixer. The pH of the final solution should
be controlled to be within the range of 6.9-7.4 for optimal HOBr stability and efficacy.[1]
Adjust the relative pumping rates of the acid (HBr) and base (NaOCI) to maintain this pH.

Concentration Verification: The concentration of the generated hypobromous acid (reported
as available bromine) can be verified using a DPD (N,N-diethyl-p-phenylenediamine) test kit
or standard iodometric titration methods.[1]
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Fig 1. Workflow for on-site generation of hypobromous acid.

Biological Production and Significance

In vertebrates, hypobromous acid is endogenously produced by the enzyme eosinophil
peroxidase (EPO), which is found in eosinophils, a type of white blood cell. This process is a
critical part of the innate immune response, particularly against parasites.[1][4] The enzyme
catalyzes the oxidation of bromide ions (Br~) using hydrogen peroxide (H2032).[1][2]

Reaction: Br~ + H202 --(Eosinophil Peroxidase)--> HOBr + OH~

While the plasma concentration of bromide is much lower than chloride, the resulting HOBr is a
powerful electrophile and cytotoxic agent that contributes to pathogen clearance and
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inflammatory responses.[1]
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Fig 2. Biological pathway for hypobromous acid production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Hypobromous Acid: Formula,
Structure, and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080739#hypobromous-acid-chemical-formula-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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